Cas no 491-45-2 (Phloroglucide)

• Product Name: Phloroglucide
• CAS No: 491-45-2
• Molecular Formula: C₁₂H₁₀O₅
• Molecular Weight: 234.2048
• MDL: MFCD00044547
• CID: 82359
• PubChem ID: 248349

Phloroglucide Properties

Names and Identifiers

• Phloroglucide
• 2-(3,5-dihydroxyphenyl)benzene-1,3,5-triol
• Biphenyl-2,3',4,5',6-pentaol
• Phloroglucide hydrate
• NSC 65069
• 2,3',4,5',6-Biphenylpentol (Phloroglucide)
• [1,1'-Biphenyl]-2,3',4,5',6-pentol
• 2,4,5',6-Biphenylpentol
• CS-0137693
• 2,3?,4,5?,6-Biphenylpentol (Phloroglucide)
• HY-134041
• 2,4,6,3',5'-biphenylpentol
• ZB1044
• (1,1'-Biphenyl)-2,3',4,5',6-pentol
• AS-62474
• 491-45-2
• phloroglucid
• MFCD00044547
• SCHEMBL278516
• BDBM50332178
• [1,10-Biphenyl]-2,3'',4,5'',6-pentol
• FT-0632218
• CHEMBL1288340
• Phloroglucide xH2O
• DTXSID60197682
• U4GNW4D2BR
• [1,1'-Biphenyl]-2,3',4,5',6-pentaol
• NSC65069
• AKOS024287485
• NSC-65069
• NCIOpen2_003126
• 2,3',4,5',6-Biphenylpentol
• UNII-U4GNW4D2BR
• Phloroglucinol Anhydrous Imp. D (EP); [1,1'-Biphenyl]-2,3',4,5',6-pentol; Phloroglucide (6CI); 2,4,6,3',5'-Biphenylpentol; NSC 65069; Phloroglucinol Impurity D
• biphenyl-2,3',4,5',6-pentol
• DB-051604
• STL552794
• BBL036662
• KICYRZIVKKYRFS-UHFFFAOYSA-N

• MDL： MFCD00044547
• InChIKey： KICYRZIVKKYRFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O5/c13-7-1-6(2-8(14)3-7)12-10(16)4-9(15)5-11(12)17/h1-5,13-17H
• SMILES： C1=C(C=C(C=C1O)O)C2=C(C=C(C=C2O)O)O
• BRN： 3324960

Computed Properties

• Exact Mass: 234.05300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 234.053
• Heavy Atom Count: 17
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 75
• Surface Charge: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• LogP: 1.88160
• PSA: 101.15000
• Refractive Index: 1.756
• Boiling Point: 529.5°C at 760 mmHg
• Melting Point: 216-218 ºC (water )
• Flash Point: 268.1°C
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),

Phloroglucide Security Information

• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：A dark room
• Risk Phrases： 36/37/38-41
• Signal Word：warning

Phloroglucide Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols